Cas no 946372-24-3 (2,5-dimethyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 2,5-dimethyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 946372-24-3
• MF: C₂₂H₂₆N₂O₂
• MW: 350.454045772552
• CID: 6203163
• PubChem ID: 16927131
• Update Time: 2025-06-14

2,5-dimethyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• F2384-0448
• AKOS024645135
• 2,5-dimethyl-N-[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzamide
• 2,5-dimethyl-N-[1-(2-methylpropyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzamide
• N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethylbenzamide
• 946372-24-3

• Inchi： 1S/C22H26N2O2/c1-14(2)13-24-20-9-8-18(12-17(20)7-10-21(24)25)23-22(26)19-11-15(3)5-6-16(19)4/h5-6,8-9,11-12,14H,7,10,13H2,1-4H3,(H,23,26)
• InChI Key： AOIFNZHZNPPYHY-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=2N1CC(C)C)NC(C1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 350.199428076g/mol
• Monoisotopic Mass: 350.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 49.4Ų

Additional information on 2,5-dimethyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

Comprehensive Overview of 2,5-dimethyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 946372-24-3)

2,5-dimethyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 946372-24-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the tetrahydroquinoline derivatives, a class of molecules known for their diverse biological activities. Researchers are particularly interested in its benzamide moiety, which is often associated with modulating protein-protein interactions and enzyme inhibition.

The molecular structure of 2,5-dimethyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide features a tetrahydroquinoline core substituted with a 2-methylpropyl group and a benzamide side chain. This configuration contributes to its stability and bioavailability, making it a candidate for further investigation in drug discovery. Recent studies have explored its potential role in targeting inflammatory pathways and neurodegenerative diseases, aligning with current trends in precision medicine and personalized therapeutics.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings for its drug-likeness and binding affinity to specific receptors. The rise of machine learning in chemistry has enabled researchers to predict its interactions with biological targets more efficiently, reducing the time and cost associated with traditional lab experiments. This aligns with the growing demand for sustainable research methodologies and green chemistry practices.

Another area of interest is the compound's potential application in cancer research. Preliminary data suggest that 2,5-dimethyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide may exhibit selective activity against certain kinase enzymes, which are often overexpressed in malignant cells. This has led to inquiries about its mechanism of action and whether it could be optimized for combination therapies with existing treatments.

From a synthetic chemistry perspective, the compound's CAS No. 946372-24-3 serves as a critical identifier for researchers sourcing materials or referencing published studies. Its synthesis typically involves multi-step organic reactions, including amide coupling and cyclization techniques, which are topics frequently searched by chemists in academic and industrial settings. The demand for high-purity intermediates like this compound has also increased due to advancements in high-throughput screening technologies.

Environmental and regulatory considerations are also part of the discourse surrounding 2,5-dimethyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide. As the pharmaceutical industry shifts toward eco-friendly synthesis, researchers are exploring greener solvents and catalysts for its production. Questions about its biodegradability and toxicity profile are common in forums and scientific discussions, reflecting broader societal concerns about chemical sustainability.

In summary, 2,5-dimethyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 946372-24-3) represents a promising avenue for interdisciplinary research, bridging gaps between medicinal chemistry, computational biology, and environmental science. Its structural complexity and functional versatility make it a subject of ongoing exploration, particularly in the era of data-driven innovation and translational research.